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Compound of Interest

Compound Name: Hsd17B13-IN-86

Cat. No.: B12374609

For researchers, scientists, and drug development professionals, the following guidelines
provide crucial safety and logistical information for the handling and disposal of Hsd17B13-IN-
86, a potent inhibitor of the hydroxysteroid 17p3-dehydrogenase 13 (HSD17B13) enzyme.

Given that Hsd17B13-IN-86 is a potent small molecule inhibitor intended for research
purposes, it is imperative to handle it with the utmost care to avoid potential exposure and
ensure a safe laboratory environment. While a specific Safety Data Sheet (SDS) for
Hsd17B13-IN-86 is not publicly available, the following procedural guidance is based on best
practices for handling potent research compounds of unknown toxicity.[1][2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the last line of defense against
exposure and is mandatory when handling Hsd17B13-IN-86.[3][4] The minimum required PPE
includes:
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PPE Category Item Specification

Must meet ANSI Z87.1
standards. Chemical splash
goggles are required when
Eye and Face Protection Safety Goggles or Glasses handling solutions. A face
shield should be worn over
goggles when there is a
significant splash risk.[5][6]

Nitrile gloves are commonly
used for handling small
quantities of chemicals.

) . ) Consider double-gloving for

Hand Protection Chemical-Resistant Gloves )

added protection. For
chemicals of unknown toxicity,
a more resistant glove material

may be appropriate.[3][7]

A flame-resistant lab coat is
Body Protection Laboratory Coat recommended. Ensure it is
fully buttoned.[3][5]

Shoes must fully cover the feet
Foot Protection Closed-Toe Shoes to protect against spills and

falling objects.[3]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to minimize the risk of exposure and
contamination.

e Preparation:

o Designate a specific area for handling Hsd17B13-IN-86, preferably within a certified
chemical fume hood or a ventilated enclosure to minimize inhalation exposure.
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o Ensure all necessary PPE is readily available and in good condition.

o Have spill cleanup materials accessible.

» Handling the Compound:

o When handling the solid form of Hsd17B13-IN-86, use appropriate tools (e.g., spatulas,
weighing paper) to avoid direct contact.

o For creating solutions, add the solvent to the solid compound slowly to prevent splashing.

o All containers holding Hsd17B13-IN-86 must be clearly labeled with the compound name,
concentration, and hazard information.

e Post-Handling:
o Thoroughly clean the work area and any equipment used with an appropriate solvent.
o Remove PPE in the designated area to avoid contaminating other spaces.
o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Hsd17B13-IN-86 and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Chemical Waste: All solutions and solid waste containing Hsd17B13-IN-86 must be collected
in a designated, leak-proof hazardous waste container.[8][9]

» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, weighing paper, and pipette tips, should be disposed of as hazardous waste.[9]

» Labeling: Waste containers must be clearly labeled as "Hazardous Waste" and include the
name of the chemical.[10]

e Segregation: Do not mix Hsd17B13-IN-86 waste with other chemical waste streams unless
compatibility is confirmed. For instance, halogenated and non-halogenated solvent wastes
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should generally be kept separate.[9]

o Empty Containers: Empty containers that held Hsd17B13-IN-86 should be triple-rinsed with
a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. The
defaced, triple-rinsed container may then be disposed of as regular trash, in accordance with
institutional guidelines.[9]

Quantitative Data

Specific quantitative safety data for Hsd17B13-IN-86, such as occupational exposure limits
(OELSs) or specific toxicity values, are not publicly available. The table below outlines the types
of data that are critical for a full safety assessment and would typically be found in a
comprehensive Safety Data Sheet.

Data Point Value Source
Molecular Weight Not Available
Appearance Not Available
Solubility Not Available
Boiling Point Not Available
Melting Point Not Available
Flash Point Not Available
LD50/LC50 Not Available

Occupational Exposure Limit
(OEL)

Not Established

Experimental Workflow Diagram

The following diagram illustrates the standard operational workflow for safely handling
Hsd17B13-IN-86 in a laboratory setting.
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Caption: Safe handling workflow for Hsd17B13-IN-86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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